Ascolactone
Overview
Description
Ascolactone is a high purity chemical isolated from Ascochyta sp. It is known for its antifungal and phytotoxic properties . The molecular formula of this compound is C16H30O4 .
Molecular Structure Analysis
This compound C, a derivative of this compound, was obtained as a white, amorphous solid. Its HRESIMS spectrum exhibited a prominent pseudomolecular ion peak at m/z 279.1226 [M + H]+, which was attributed to the molecular formula C15H18O5 .Physical and Chemical Properties Analysis
This compound is an off-white solid that is soluble in methylene chloride or DMSO . It has a molecular weight of 286.4 . The ChemSpider database provides additional predicted properties, such as a density of 1.4±0.1 g/cm3, boiling point of 580.0±50.0 °C at 760 mmHg, and a flash point of 218.8±23.6 °C .Scientific Research Applications
Stereoisomeric Properties and Configuration Analysis
- Stereoisomeric Properties of Ascolactone : this compound, with two stereoisomers (A and B), has been studied for its stereochemical properties. These epimeric lactones, derived from the marine fungus Ascochyta salicorniae, show distinct chiroptical properties despite sharing the same molecular formula. The configuration of these stereoisomers at the asymmetric carbon atoms has been elucidated using time-dependent density functional theory (TDDFT) and comparative analysis of CD spectra and NMR data (Seibert et al., 2006).
Potential in Inhibiting Protein Phosphatases
- Inhibitory Potential on Protein Phosphatases : Ascolactones, specifically ascolactones A and B, have been identified as potential inhibitors of protein phosphatases. This discovery came from chemical investigations of the marine fungus Ascochyta salicorniae, which also led to the isolation of other structurally related polyketides. In silico screening using the PASS software indicated the potential of these compounds in inhibiting protein phosphatases, which could have implications in various biological and therapeutic applications (Seibert et al., 2006).
Properties
IUPAC Name |
(3S,4R,6S)-3,4-dihydroxy-6-undecyloxan-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H30O4/c1-2-3-4-5-6-7-8-9-10-11-13-12-14(17)15(18)16(19)20-13/h13-15,17-18H,2-12H2,1H3/t13-,14+,15-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XICNXZCTTYOLCW-ZNMIVQPWSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCC1CC(C(C(=O)O1)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCCCCC[C@H]1C[C@H]([C@@H](C(=O)O1)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H30O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.41 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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